2-PROPANE-D7-THIOL
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Description
Synthesis Analysis
Thiols, such as 2-PROPANE-D7-THIOL, are typically synthesized by relying on the high nucleophilicity of sulfur . For instance, the reaction of sodium hydrosulfide with unhindered alkyl halides is a common approach for preparing thiols . Another method involves the use of thiourea as a nucleophilic sulfur source, producing alkylisothiouronium salts which are then hydrolyzed to thiols .Molecular Structure Analysis
The molecular structure of this compound consists of three carbon atoms, one sulfur atom, and seven deuterium atoms. The structure is similar to that of 2-Propanethiol, which has the molecular formula C3H8S .Chemical Reactions Analysis
Thiols, including this compound, can undergo various chemical reactions. For example, they can react with heavy metals forming insoluble compounds . Thiols can also interconvert with disulfides in redox reactions . The free dithiol form is in the reduced state, and the disulfide form is in the oxidized state .Physical And Chemical Properties Analysis
Thiols, such as this compound, are incapable of hydrogen bonding, resulting in lower boiling points and less solubility in water and other polar solvents than alcohols of similar molecular weight . They also have a pungent, disagreeable odor .Mechanism of Action
In eukaryotes, the cysteine side chains of intracellular proteins are almost always in the free thiol (reduced) state due to the high concentration of reduced glutathione (GSH) in the intracellular environment . This suggests that 2-PROPANE-D7-THIOL could potentially interact with proteins in a similar manner.
Safety and Hazards
2-PROPANE-D7-THIOL is highly flammable and may cause an allergic skin reaction . It is also very toxic to aquatic life with long-lasting effects . It is incompatible with acids, diazo and azo compounds, halocarbons, isocyanates, aldehydes, alkali metals, nitrides, hydrides, and other strong reducing agents .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-PROPANE-D7-THIOL involves the introduction of deuterium at the beta-carbon of the thiol group of 2-propanethiol.", "Starting Materials": [ "2-propanethiol", "Deuterium oxide (D2O)", "Sodium borohydride (NaBH4)", "Deuterium gas (D2)" ], "Reaction": [ "Step 1: Dissolve 2-propanethiol in D2O and add NaBH4 as a reducing agent.", "Step 2: Allow the reaction to proceed until the reduction of the thiol group is complete.", "Step 3: Remove excess NaBH4 by filtration.", "Step 4: Add D2 gas to the reaction mixture and allow the deuterium to incorporate into the beta-carbon of the thiol group.", "Step 5: Purify the product by distillation or chromatography." ] } | |
CAS RN |
1219803-56-1 |
Molecular Formula |
C3HD7S |
Molecular Weight |
83.2 |
synonyms |
2-PROPANE-D7-THIOL |
Origin of Product |
United States |
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